Cas no 2228498-26-6 (3,3-difluoro-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol
• CAS No: 2228498-26-6
• MF: C₄H₆F₂N₄O
• MW: 164.113446712494
• CID: 5837042
• PubChem ID: 165944287
• Update Time: 2025-05-26

3,3-difluoro-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol
• 2228498-26-6
• EN300-1951266

• Inchi： 1S/C4H6F2N4O/c5-4(6,1-2-11)3-7-9-10-8-3/h11H,1-2H2,(H,7,8,9,10)
• InChI Key： WKPGRLCOAGUZNL-UHFFFAOYSA-N
• SMILES： FC(C1N=NNN=1)(CCO)F

Computed Properties

• Exact Mass: 164.05096715g/mol
• Monoisotopic Mass: 164.05096715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.7Ų

Additional information on 3,3-difluoro-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol

Comprehensive Overview of 3,3-Difluoro-3-(1H-1,2,3,4-Tetrazol-5-yl)Propan-1-ol (CAS No. 2228498-26-6)

The compound 3,3-difluoro-3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol (CAS No. 2228498-26-6) is a fluorinated organic molecule featuring a unique combination of a tetrazole ring and a propanol backbone. This structural duality makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules. The presence of difluoro groups enhances its metabolic stability and lipophilicity, key properties for drug candidates. Researchers frequently explore its potential as a bioisostere for carboxylic acids or other heterocycles, aligning with current trends in fragment-based drug discovery.

In recent years, the demand for fluorinated tetrazole derivatives like this compound has surged due to their role in modulating hydrogen bonding and van der Waals interactions in target proteins. A 2023 study highlighted its utility in optimizing kinase inhibitors, a hot topic in oncology research. The tetrazole moiety’s ability to mimic carboxyl groups while resisting enzymatic degradation addresses a critical challenge in prodrug design, a frequently searched term in AI-driven drug development forums.

Synthetic routes to CAS 2228498-26-6 often involve click chemistry or cycloaddition reactions, methods widely discussed in green chemistry communities. Its logP (partition coefficient) and pKa values are meticulously documented in chemical databases, catering to computational chemists leveraging AI-powered molecular modeling. Notably, the compound’s solubility profile aligns with formulations for oral bioavailability, a recurring concern in drug delivery discussions.

Beyond pharmaceuticals, 3,3-difluoro-3-(1H-tetrazol-5-yl)propan-1-ol has drawn attention in material science for its potential in supramolecular assemblies. Its fluorine atoms enable precise control over intermolecular interactions, a feature exploited in liquid crystal and polymer electrolyte research. Patent analyses reveal its inclusion in OLED materials, linking it to the booming flexible electronics market.

For analytical chemists, the compound’s NMR spectra (notably 19F-NMR) and mass fragmentation patterns are well-characterized, supporting its identification in complex matrices. This aligns with the growing use of high-resolution mass spectrometry (HRMS) in metabolomics, a trending topic in precision medicine circles. Regulatory databases confirm its compliance with REACH and FDA guidelines for research use, addressing common queries about chemical safety.

In summary, 2228498-26-6 exemplifies the convergence of fluorine chemistry and heterocyclic design, offering multifaceted applications from drug discovery to advanced materials. Its ongoing study reflects broader shifts toward rational molecular engineering—a principle dominating contemporary chemical innovation.